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Get Quote

The following table summarizes the key identifying information for 2-Methyl-4-octanone as provided by

NIST [1].

Property Value / Identifier

IUPAC Name 4-Octanone, 2-methyl- [1]

Other Names 2-Methyl-4-octanone [1]

CAS Registry Number 7492-38-8 [1]

Molecular Formula C₉H₁₈O [1]

Molecular Weight 142.2386 g/mol [1]

Standard InChI InChI=1S/C9H18O/c1-4-5-6-9(10)7-8(2)3/h8H,4-7H2,1-3H3 [1]

Standard InChIKey ICSKJDZASFIJQK-UHFFFAOYSA-N [1]

Mass Spectrometry Fundamentals and Workflow

Mass spectrometry operates by converting molecules into ions, separating them based on their mass-to-

charge ratio (m/z), and then detecting them [2]. The most intense ion in a spectrum is called the base peak,
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which is assigned a relative abundance of 100. The most critical ion is often the molecular ion (M⁺⁺), which

provides the molecular weight of the intact compound [2].

The diagram below outlines the general workflow for analyzing a mass spectrum, which can be applied to

the study of 2-Methyl-4-octanone.
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Mass Spectrometry Analysis Flow

Data Interpretation

Sample
Introduction

Ionization
(Molecule → Molecular Ion M⁺⁺)

Fragmentation
(M⁺⁺ → Fragment Ions)

Mass Analysis
(Separation by m/z)

Ion Detection

Data Output
(Mass Spectrum)

Analyze Fragments
and Isotopes

Identify Structure
and Functional Groups
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General workflow for mass spectrometry analysis and interpretation.

Key Spectral Interpretation Concepts

When interpreting a mass spectrum like that of 2-Methyl-4-octanone, scientists focus on several key

aspects:

The Molecular Ion (M⁺⁺): For 2-Methyl-4-octanone (C₉H₁₈O), the molecular ion should appear at

m/z 142 [1]. Its presence and relative abundance confirm the molecular weight.
Fragmentation Patterns: The ketone functional group and the branched methyl group on the carbon

chain guide the primary fragmentation pathways. Common cleavages include:
Alpha-cleavage: This occurs next to the carbonyl group (C=O), producing characteristic

acylium ions.
McLafferty rearrangement: This is a specific rearrangement common in ketones, acids, and

aldehydes, which typically results in an even-mass fragment ion.
The Nitrogen Rule: Since 2-Methyl-4-octanone contains no nitrogen atoms, its molecular ion (an

odd-electron ion) has an even mass number (m/z 142), which is consistent with the rule [2].
Isotope Peaks: The presence of carbon-13 (¹³C) means a small M+1 peak is expected. Its observed

intensity should align with the predicted probability for a molecule with 9 carbon atoms [2].

Experimental Protocol for Reference

The following methodology outlines a standard approach for Electron Ionization (EI) Mass Spectrometry,

which is likely the technique used for the data in the NIST entry [1] [2].

Sample Introduction

For a volatile compound like 2-Methyl-4-octanone, the pure liquid sample is introduced in

small quantities (sub-milligram) into the mass spectrometer via a direct insertion probe or a
heated inlet system.

Ionization (Electron Ionization - EI)
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The vaporized sample is exposed to a beam of high-energy electrons (typically 70 eV) in the

ion source.
Gas-phase molecules are ionized by the loss of a single electron, forming the radical cation

molecular ion (M⁺⁺).

Fragmentation

The excess energy from the ionization process causes the molecular ions to become

vibrationally excited.
This leads to spontaneous fragmentation along the carbon chain, primarily at the ketone group

and the branched methyl carbon, generating a characteristic set of fragment ions.

Mass Analysis

The positively charged ions (molecular and fragment ions) are accelerated and separated

based on their mass-to-charge ratio (m/z) by a magnetic sector or a quadrupole mass analyzer.

Detection & Data Processing

The separated ions are detected, and their relative abundances are measured.

The data system normalizes the most abundant ion (base peak) to 100% and plots the relative
abundance of all other ions against their m/z value to generate the mass spectrum.

A Guide to Accessing and Visualizing Spectral Data

The NIST entry confirms that a mass spectrum for 2-Methyl-4-octanone exists in its database but notes that

it "cannot be downloaded" due to licensing restrictions [1]. Here is how you can proceed:

Direct Database Query: Researchers with institutional subscriptions can access the full spectral data
directly on the NIST website using the provided permanent link for the species [1].

Consulting Alternative Databases: Commercial and academic mass spectral databases (like Wiley
or those provided with instrument software) are another primary source for this data.

Experimental Reproduction: The experimental protocol outlined above can be followed to obtain a
new mass spectrum for the compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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